Cas no 2411272-28-9 (N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide)

• Product Name: N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide
• CAS No: 2411272-28-9
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 5360487
• PubChem ID: 154879505
• Update Time: 2025-06-09

N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide
• Z3837283627
• N-[(1-phenylpyrrolidin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide

• Inchi： 1S/C19H22N2OS/c1-2-19(22)21(15-18-9-6-12-23-18)14-16-10-11-20(13-16)17-7-4-3-5-8-17/h2-9,12,16H,1,10-11,13-15H2
• InChI Key： JHJQPQULXDFHSK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(C=C)=O)CC1CN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8

Additional information on N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide

Introduction to N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide (CAS No. 2411272-28-9)

N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2411272-28-9, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. Its unique structural features, characterized by the presence of a phenylpyrrolidinone core and thiophene substituents, make it an intriguing candidate for further exploration in drug discovery.

The structural composition of N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide encompasses several key pharmacophoric elements that are known to interact favorably with biological targets. The phenylpyrrolidinone moiety is a well-documented pharmacological motif that has been incorporated into various bioactive molecules. This moiety is often associated with enhanced binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals. Additionally, the presence of a prop-2-enamide group introduces a polar functional group that can facilitate interactions with polar residues in biological macromolecules.

The thiophene ring, another prominent feature of this compound, is a heterocyclic aromatic structure that has been extensively studied for its biological activity. Thiophenes are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of the thiophene ring into the molecular framework of N-[(1-Phenylpyrrolidin-3-yl)methyl]-N-(thiophen-2-ylmethyl)prop-2-enamide suggests that this compound may possess similar therapeutic potentials. Furthermore, the methyl groups attached to both the phenylpyrrolidinone and thiophene moieties could enhance lipophilicity, thereby improving membrane permeability and oral bioavailability.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various disease pathways. The compound N-[(1-phenoxy-pyrrolidin -3 - yl) - methyl ] - N - [ ( thiophene - 2 - ylmethyl ) ] - prop - 2 - enamide has been identified as a promising candidate for such applications due to its unique structural characteristics. Preliminary computational studies have suggested that this molecule may interact with enzymes such as kinases and proteases, which are often implicated in the pathogenesis of cancer and inflammatory diseases. These interactions could potentially lead to the development of novel therapeutic strategies.

The synthesis of N-[(1-phenoxy-pyrrolidin -3 - yl) - methyl ] - N - [ ( thiophene - 2 - ylmethyl ) ] - prop - 2 - enamide involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the phenylpyrrolidinone core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the thiophene ring and the prop-2-enamide group, which are critical for achieving the desired pharmacological properties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological evaluation of N-[(1-phenoxy-pyrrolidin -3 - yl) - methyl ] - N - [ ( thiophene - 2 - ylmethyl ) ] - prop - 2 - enamide has revealed several promising characteristics. In vitro assays have demonstrated that this compound exhibits inhibitory activity against various target enzymes, including those involved in cancer signaling pathways. Additionally, preliminary toxicity studies have shown that it exhibits low cytotoxicity at therapeutic concentrations, suggesting potential for safe clinical application. These findings have prompted further investigation into its pharmacokinetic properties and potential therapeutic efficacy.

The potential applications of N-[(1-phenoxy-pyrrolidin – 3 – yl) – methyl ] – [< strong > ( thiophene – 2 – ylmethyl ) strong >] – prop – 2 – enamide extend beyond oncology. This compound may also have utility in treating inflammatory diseases by modulating key inflammatory pathways. The phenylpyrrolidinone and thiophene moieties are known to interact with receptors and enzymes involved in inflammation, making this molecule a viable candidate for developing anti-inflammatory agents. Furthermore, its structural features may allow it to cross blood-brain barriers, opening up possibilities for treating neurological disorders.

The development of novel drug candidates requires rigorous testing to ensure efficacy and safety before they can be translated into clinical use. Ongoing studies on N-[< strong > ( 1 – phenoxy – pyrrolidin – 3 – yl ) – methyl ] – [ < strong > ( thiophene – 2 – ylmethyl ) strong >] – prop – 2 – enamide are focused on optimizing its pharmacokinetic profile and evaluating its potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy have been employed to characterize its molecular structure and interactions with biological targets. These efforts are essential for understanding how this compound functions at a molecular level and for identifying any potential liabilities.

In conclusion, N-[< strong > ( 1 – phenoxy – pyrrolidin–3– yl)–methyl ]–[ < strong > (thiophene– 2– ylmethyl)]–prop– 2– enamide is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for further development as a therapeutic agent. With continued research aimed at optimizing its pharmacological properties and safety profile, this compound holds promise for addressing various diseases ranging from cancer to neurological disorders.